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Compound of Interest

Compound Name: 1,1,2,2-Tetrafluoroethane

Cat. No.: B1583514

Essential Safety and Handling Guide for 1,1,2,2-
Tetrafluoroethane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1,1,2,2-Tetrafluoroethane (HFC-134) in a laboratory setting.
It is intended for researchers, scientists, and drug development professionals to ensure safe
and compliant use of this chemical.

Key Safety and Physical Properties

1,1,2,2-Tetrafluoroethane is a colorless gas with a slight ethereal odor.[1] It is shipped as a
liquefied gas under its own vapor pressure.[1] While it is non-flammable, it poses risks of
asphyxiation at high concentrations and can cause frostbite upon contact with the liquid form.
[2][3] Containers may explode if heated.[2][3]
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Property Value Source
CAS Number 359-35-3 [4]
Molecular Formula C2H2F4 [4]
Boiling Point -23°C [5]
Melting Point -89°C [5]
Occupational Exposure Limit No data available [5]

Note: While some sources provide exposure limits for similar compounds, specific OSHA PEL,
NIOSH REL, or ACGIH TLV for 1,1,2,2-Tetrafluoroethane (CAS 359-35-3) are not readily
available. Therefore, it is crucial to handle this chemical with a high degree of caution and in a

well-ventilated area.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1,1,2,2-Tetrafluoroethane to
minimize exposure risk.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
a full-face shield.

Protects against splashes of
liquefied gas which can cause
serious eye damage and

frostbite.

Skin Protection

Chemical impermeable and
fire/flame resistant clothing.
Insulated gloves when

handling containers.

Prevents skin contact with the

liquefied gas, which can cause
frostbite. Fire-resistant clothing
is a precaution in case of other

lab hazards.

Respiratory Protection

Use in a well-ventilated area. If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator with
appropriate cartridges should

be used.

Protects against inhalation of
high concentrations of vapor,
which can displace oxygen

and cause rapid suffocation.

Operational Plan: Handling and Storage

[EEN

. Receiving and Inspection:

o Upon receipt, visually inspect the container for any signs of damage or leaks.

o Ensure the valve protection cap is securely in place.

e Move the cylinder using a suitable hand truck; do not drag, roll, or drop.[6]

2. Storage:

» Store cylinders in a well-ventilated, dry, and cool area, away from direct sunlight and heat

sources.[3][7]

e Cylinder temperatures should not exceed 52°C (125°F).[6]

e Securely fasten cylinders in an upright position to prevent them from falling.[6]
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o Store full and empty cylinders separately to avoid confusion.[6]

o Keep away from incompatible materials such as strong oxidizing agents.

3. Handling and Use:

o Always work in a well-ventilated area, preferably within a chemical fume hood.[3][7]

o Ensure that all equipment is compatible with 1,1,2,2-Tetrafluoroethane and rated for the
cylinder pressure.

o Before connecting the cylinder, ensure the valve is closed and the connection point is clean.
e Open the valve slowly and carefully.[6]

o After each use, close the cylinder valve, even if the cylinder is not empty.[6]
Emergency Procedures

1. Inhalation:

¢ Move the affected person to fresh air immediately.[7][8]

o If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[8]
o Seek immediate medical attention.[3]

2. Skin Contact:

o For contact with liguefied gas, immediately warm the frostbitten area with warm water, not
exceeding 41°C (105°F).[6]

¢ Remove contaminated clothing while showering with warm water.[6]
o Seek medical attention.

3. Eye Contact:
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Immediately flush eyes with plenty of warm water for at least 15 minutes, holding the eyelids
open.[6]

Seek immediate medical attention.

. Spills and Leaks:

Evacuate the area immediately and ensure adequate ventilation.[7]
Remove all sources of ignition.[7]
If it is safe to do so, attempt to stop the leak.

Use personal protective equipment, including respiratory protection.[7]

Disposal Plan

1

. Unused Product and Empty Containers:

Do not attempt to dispose of residual gas.
Return the cylinder and any unused product to the supplier.[9]

Empty containers may still contain hazardous residues and should be handled with care.

. Contaminated Materials:

Dispose of any contaminated materials, such as absorbents used for spills, in accordance
with federal, state, and local regulations.

Contact a licensed professional waste disposal service for guidance on the disposal of
chemical waste.[10]

Workflow for Handling and Disposal of 1,1,2,2-
Tetrafluoroethane
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Caption: Workflow for the safe handling and disposal of 1,1,2,2-Tetrafluoroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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